Cas no 1805314-91-3 (3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1805314-91-3
• MF: C₇H₅ClF₂IN
• MW: 303.475579977036
• CID: 4811999
• Update Time: 2025-05-25

3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H5ClF2IN/c8-3-5-4(6(9)10)1-2-12-7(5)11/h1-2,6H,3H2
• InChI Key： ANFKZTXGGFFPOK-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805314-91-3)

3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805314-91-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. The presence of chloromethyl, difluoromethyl, and iodo substituents on the pyridine ring makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine has surged due to their unique physicochemical properties. Fluorination is a key strategy in modern medicinal chemistry, as it enhances metabolic stability, bioavailability, and binding affinity. Researchers are particularly interested in this compound for its potential role in developing targeted therapies and small-molecule inhibitors.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine involves multi-step organic reactions, including halogenation and functional group transformations. Its CAS number 1805314-91-3 serves as a unique identifier in chemical databases, facilitating precise tracking in patent literature and academic publications. The compound's structural features make it a candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug development pipelines.

From an industrial perspective, 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine aligns with the growing trend of green chemistry and sustainable synthesis. Companies are investing in eco-friendly methodologies to produce such intermediates, reducing waste and energy consumption. This compound's relevance extends to agrochemicals, where fluorinated pyridines are used to design next-generation pesticides and herbicides with improved efficacy and environmental safety.

Analytical characterization of CAS No. 1805314-91-3 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the compound's structural integrity, which is critical for downstream applications. The compound's stability under various conditions is also a subject of ongoing research, particularly for its use in high-throughput screening and combinatorial chemistry.

In the context of AI-driven drug discovery, 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine is a prime example of how computational tools can predict reactivity and optimize synthetic routes. Machine learning models are increasingly employed to identify similar bioactive molecules, accelerating the pace of innovation. This synergy between computational chemistry and experimental validation highlights the compound's potential in precision medicine.

As regulatory frameworks evolve, the importance of quality control and safety assessments for compounds like 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine cannot be overstated. Compliance with REACH and GMP standards ensures its safe handling and commercialization. The compound's niche applications in electronic materials and catalysis further underscore its multidisciplinary utility.

In summary, 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805314-91-3) represents a convergence of synthetic chemistry, pharmaceutical innovation, and sustainable technology. Its role in advancing drug discovery and material science makes it a compound of enduring interest to researchers and industry professionals alike.